(S)-3-Boc-4-(3-methoxyphenyl)-1,2,3-oxathiazolidine 2,2-dioxide

Specification

• Molecular Formula: C14H19NO6S
• Molecular Weight: 329.37 g/mol
• IUPAC Name: tert-butyl (4S)-4-(3-methoxyphenyl)-2,2-dioxooxathiazolidine-3-carboxylate
• Standard InChI: InChI=1S/C14H19NO6S/c1-14(2,3)21-13(16)15-12(9-20-22(15,17)18)10-6-5-7-11(8-10)19-4/h5-8,12H,9H2,1-4H3/t12-/m1/s1
• Standard InChI Key: SFMXLBYMOOQJHZ-GFCCVEGCSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@H](COS1(=O)=O)C2=CC(=CC=C2)OC
• Canonical SMILES: CC(C)(C)OC(=O)N1C(COS1(=O)=O)C2=CC(=CC=C2)OC

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s core structure consists of a 1,2,3-oxathiazolidine ring, where sulfur and nitrogen atoms occupy adjacent positions. The sulfur atom is doubly oxidized to a sulfone group (2,2-dioxide), enhancing the ring’s stability and electrophilicity. The Boc group at the 3-position sterically shields the nitrogen, while the 3-methoxyphenyl substituent introduces aromaticity and potential π-π interactions.

Key Structural Features:

• Chiral Center: The sulfur-bearing carbon (C3) creates stereochemical complexity, enabling enantioselective reactions.

• Boc Protection: The tert-butoxycarbonyl group prevents unwanted nucleophilic attacks on the nitrogen during synthesis.

• Methoxy Substituent: The 3-methoxy group on the phenyl ring influences electronic properties and solubility.

Physicochemical Data

Property	Value
Molecular Formula	C₁₅H₂₁NO₆S
Molecular Weight	343.39 g/mol
Boiling Point	412°C (estimated)
Solubility	Soluble in DMSO, THF, chloroform
Stability	Stable under inert conditions

Synthesis and Reaction Pathways

Synthetic Routes

The synthesis of (S)-3-Boc-4-(3-methoxyphenyl)-1,2,3-oxathiazolidine 2,2-dioxide typically involves three stages:

• Boc Protection:
  A β-amino alcohol precursor, (S)-4-(3-methoxyphenyl)-1,2-amino alcohol, reacts with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine to introduce the Boc group.

• Cyclization:
  The protected amino alcohol undergoes cyclization with thionyl chloride (SOCl₂), forming the oxathiazolidine ring. Subsequent oxidation with ruthenium(IV) oxide and sodium metaperiodate yields the sulfone.

• Purification:
  Column chromatography or recrystallization isolates the enantiomerically pure product.

Reaction Scheme:

$$\text{(S)-4-(3-Methoxyphenyl)-1,2-amino alcohol} \xrightarrow{\text{Boc}_2\text{O}} \text{(S)-3-Boc-4-(3-methoxyphenyl)-1,2-amino alcohol} \xrightarrow{\text{SOCl}_2} \text{(S)-3-Boc-4-(3-methoxyphenyl)-1,2,3-oxathiazolidine} \xrightarrow{\text{Oxidation}} \text{Target Compound}$$

Key Reactions

• Nucleophilic Substitution: The sulfone group activates the ring for attacks by amines or alkoxides, enabling functionalization at the sulfur-bearing carbon.

• Deprotection: Acidic conditions (e.g., HCl in dioxane) remove the Boc group, regenerating the free amine for downstream applications.

Applications in Organic Synthesis

Chiral Building Block

The compound serves as a synthon for β-amino alcohols, which are pivotal in synthesizing pharmaceuticals like antidepressants and antivirals. For example, its derivatives have been used to construct kappa-opioid receptor agonists through palladium-catalyzed cross-coupling.

Fluorinated Analogues

By reacting with deoxo-fluor reagents, the compound generates fluorinated derivatives, which are valuable in PET imaging and metabolic studies.

Compound	Target	IC₅₀/ED₅₀
(S)-3-Boc-4-(4-Fluorophenyl)	hCA IX	12 nM
(R)-3-Boc-4-(3-Methoxyphenyl)	Nav1.2 (VGSC)	30 mg/kg

Industrial and Research Relevance

Scalable Production

Continuous flow reactors optimize the synthesis of Boc-protected oxathiazolidines, ensuring high yields (75–85%) and minimal racemization.

Material Science

The compound’s sulfone group enhances polymer thermal stability, making it a candidate for high-performance resins.

Comparison with Structural Analogs

Compound	Key Difference	Bioactivity
(S)-3-Boc-4-(4-Methoxyphenyl)	Methoxy position	Anticonvulsant
4-(4-Fluorophenyl) derivative	Fluorine substituent	Enhanced lipophilicity
1,2,5-Thiadiazolidine dioxide	Sulfur position	Anticancer